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Compound of Interest

Compound Name: 2,4-Dimethyl-6-hydroxypyrimidine

Cat. No.: B146697

Essential Safety and Handling Guide for 2,4-
Dimethyl-6-hydroxypyrimidine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Dimethyl-6-hydroxypyrimidine in a laboratory setting. The
information is tailored for researchers, scientists, and professionals in drug development to
ensure safe and efficient handling of this compound.

Chemical and Physical Properties

Property Value

Synonyms 2,4-Dimethyl-6-pyrimidinol

CAS Number 6622-92-0

Physical State Solid

Appearance White

Odor Odorless

Melting Point 198.5 - 200 °C/ 389.3 - 392 °F[1]
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Hazard Identification and Personal Protective Equipment
(PPE)

According to the 2012 OSHA Hazard Communication Standard, 2,4-Dimethyl-6-
hydroxypyrimidine is not considered a hazardous chemical[1]. However, it is crucial to adhere
to standard laboratory safety practices to minimize any potential risks.

Recommended Personal Protective Equipment (PPE)

Specifications and
PPE Category Item
Rationale

Nitrile gloves offer good
resistance to a variety of
chemicals and are preferable
to latex to avoid potential
Hand Protection Disposable Nitrile Gloves allergies. For incidental
contact, such as during
weighing and transfer,
standard nitrile gloves are
sufficient.[2][3]

To protect against any

o accidental splashes or
) Safety Glasses with Side ) )
Eye Protection ] airborne particles, safety
Shields or Goggles ]
glasses meeting ANSI Z87.1

standards are required.[4]

A standard lab coat should be

worn to protect skin and

Body Protection Laboratory Coat ) )
clothing from potential
contamination.[4]
Shoes that fully cover the feet
are mandatory in a laboratory
Footwear Closed-toe Shoes

setting to protect against spills

and falling objects.[4]
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Operational Plan: Step-by-Step Handling Protocol

This section details the procedural steps for the safe handling of 2,4-Dimethyl-6-
hydroxypyrimidine, from preparation to use in experimental work.

Experimental Protocol: Weighing and Transfer of Solid
2,4-Dimethyl-6-hydroxypyrimidine

e Preparation:
o Ensure the analytical balance is clean, level, and zeroed.
o Don the required PPE: lab coat, safety glasses, and nitrile gloves.
o Prepare a clean weighing boat or weighing paper.[5]
» Weighing:
o Place the empty weighing boat on the balance and tare it.

o Carefully transfer the desired amount of 2,4-Dimethyl-6-hydroxypyrimidine from the
stock container to the weighing boat using a clean spatula.

o To avoid contamination, do not return any excess chemical to the stock container.
o Record the precise weight of the compound.
e Transfer:
o For transfer into a beaker or flask, gently tip the weighing boat to add the solid.
o If transferring to a vessel with a narrow opening, use a powder funnel.[6]

o To ensure the complete transfer of the weighed solid, rinse the weighing boat with the
solvent to be used in the experiment and add the rinsing to the reaction vessel.[6]

e Post-Handling:
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o Clean the spatula and the work area thoroughly.

o Dispose of the used weighing boat and gloves as per the disposal plan.

o Wash hands thoroughly after the procedure.
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Workflow for Handling 2,4-Dimethyl-6-hydroxypyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

o 2. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]

» 3. Choosing the Right Glove Material: Guide to Chemical Protection - Blog [droppe.com]
e 4. sfasu.edu [sfasu.edu]

o 5. Chemistry Teaching Labs - Weighing solids [chemtl.york.ac.uk]

o 6. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Dimethyl-6-hydroxypyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146697#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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